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Compound of Interest

Compound Name: FTI-2148 diTFA

Cat. No.: B13406583 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
FTI-2148 diTFA is a potent, cell-permeable, dual inhibitor of farnesyltransferase (FTase) and

geranylgeranyltransferase I (GGTase I).[1][2][3] It acts as a peptidomimetic of the C-terminal

CAAX motif of RAS proteins, thereby blocking their essential post-translational prenylation.

This inhibition prevents the localization of RAS and other prenylated proteins to the cell

membrane, which is critical for their activation and downstream signaling. Dysregulation of RAS

signaling is a hallmark of many cancers, making its upstream modifiers like FTase and GGTase

I attractive therapeutic targets. FTI-2148 diTFA offers a tool to probe the consequences of

inhibiting protein prenylation in various cancer cell lines, particularly those with RAS mutations.

These application notes provide detailed protocols for utilizing FTI-2148 diTFA to study its

effects on cancer cell viability, to analyze the inhibition of the KRAS signaling pathway, and to

assess the induction of apoptosis.

Mechanism of Action
FTI-2148 diTFA competitively inhibits FTase and GGTase I, the enzymes responsible for

attaching farnesyl and geranylgeranyl isoprenoid groups to the cysteine residue of the CAAX

motif in proteins like RAS. This inhibition leads to the accumulation of unprocessed, cytosolic

RAS, preventing its association with the inner leaflet of the plasma membrane and subsequent

activation of downstream pro-proliferative and survival pathways, including the RAF-MEK-ERK
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and PI3K-AKT-mTOR cascades. By inhibiting both FTase and GGTase I, FTI-2148 diTFA can

prevent the alternative prenylation of KRAS by GGTase I that is observed with FTase-only

inhibitors.
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Mechanism of Action of FTI-2148 diTFA
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Cell Viability Assay Workflow
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Apoptosis Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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